N-(4-ethoxyphenyl)-2-[3-(3-fluorobenzyl)-1-(4-methylphenyl)-2,5-dioxoimidazolidin-4-yl]acetamide

• Molecular Formula: C27H26FN3O4
• Molecular Weight: 475.5 g/mol
• IUPAC Name: N-(4-ethoxyphenyl)-2-[3-[(3-fluorophenyl)methyl]-1-(4-methylphenyl)-2,5-dioxoimidazolidin-4-yl]acetamide
• InChI: InChI=1S/C27H26FN3O4/c1-3-35-23-13-9-21(10-14-23)29-25(32)16-24-26(33)31(22-11-7-18(2)8-12-22)27(34)30(24)17-19-5-4-6-20(28)15-19/h4-15,24H,3,16-17H2,1-2H3,(H,29,32)
• InChI Key: WZUOMCSGAQHICN-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)CC2C(=O)N(C(=O)N2CC3=CC(=CC=C3)F)C4=CC=C(C=C4)C

Description

N-(4-ethoxyphenyl)-2-[3-(3-fluorobenzyl)-1-(4-methylphenyl)-2,5-dioxoimidazolidin-4-yl]acetamide is a complex organic compound with a unique structure that includes ethoxyphenyl, fluorobenzyl, and methylphenyl groups

Preparation Methods

The synthesis of N-(4-ethoxyphenyl)-2-[3-(3-fluorobenzyl)-1-(4-methylphenyl)-2,5-dioxoimidazolidin-4-yl]acetamide involves multiple steps. The synthetic route typically starts with the preparation of the intermediate compounds, which are then combined under specific reaction conditions to form the final product. Industrial production methods may involve optimizing these steps to increase yield and purity while minimizing costs and environmental impact .

Chemical Reactions Analysis

N-(4-ethoxyphenyl)-2-[3-(3-fluorobenzyl)-1-(4-methylphenyl)-2,5-dioxoimidazolidin-4-yl]acetamide can undergo various chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include oxidizing agents, reducing agents, and nucleophiles. The major products formed from these reactions depend on the specific conditions and reagents used .

Scientific Research Applications

This compound has a wide range of scientific research applications. In chemistry, it can be used as a building block for the synthesis of more complex molecules. In biology and medicine, it may have potential as a therapeutic agent due to its unique structure and properties. Additionally, it can be used in industrial applications, such as the development of new materials or as a catalyst in chemical reactions .

Mechanism of Action

The mechanism of action of N-(4-ethoxyphenyl)-2-[3-(3-fluorobenzyl)-1-(4-methylphenyl)-2,5-dioxoimidazolidin-4-yl]acetamide involves its interaction with specific molecular targets and pathways. These interactions can lead to various biological effects, depending on the context in which the compound is used. The exact molecular targets and pathways involved are still under investigation .

Comparison with Similar Compounds

N-(4-ethoxyphenyl)-2-[3-(3-fluorobenzyl)-1-(4-methylphenyl)-2,5-dioxoimidazolidin-4-yl]acetamide can be compared with other similar compounds, such as N-(4-ethoxyphenyl)-3-oxo-butanamide and 4,4′,4′′-tris(N-3-methylphenyl-N-phenyl-amino)triphenylamine. These compounds share some structural similarities but differ in their specific functional groups and overall properties. The uniqueness of this compound lies in its combination of ethoxyphenyl, fluorobenzyl, and methylphenyl groups, which contribute to its distinct chemical and biological properties .